Cas no 188611-41-8 (Pentanoic acid, 5-(2-formyl-5-methylphenoxy)-2,2-dimethyl-)

• Product Name: Pentanoic acid, 5-(2-formyl-5-methylphenoxy)-2,2-dimethyl-
• CAS No: 188611-41-8
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• CID: 1383474
• PubChem ID: 71353111
• Update Time: 2025-04-20

Pentanoic acid, 5-(2-formyl-5-methylphenoxy)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-(2-formyl-5-methylphenoxy)-2,2-dimethyl-
• 5-(2-formyl-5-methylphenoxy)-2,2-dimethylpentanoic acid
• 188611-41-8
• DTXSID10777872

• Inchi： 1S/C15H20O4/c1-11-5-6-12(10-16)13(9-11)19-8-4-7-15(2,3)14(17)18/h5-6,9-10H,4,7-8H2,1-3H3,(H,17,18)
• InChI Key： OOEZTCQWOJWGMV-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C=CC=1C=O)CCCC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 264.1362
• Monoisotopic Mass: 264.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6